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Compound of Interest

Compound Name: calcium;4-aminobenzoate

Cat. No.: B15345945

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium 4-aminobenzoate, the salt of 4-aminobenzoic acid (PABA), is a compound of interest
in pharmaceutical and chemical research. This document provides a detailed laboratory
protocol for its synthesis. The synthesis is based on the acid-base reaction between 4-
aminobenzoic acid and a calcium salt in an aqueous medium.

Reaction Principle

The synthesis of calcium 4-aminobenzoate is achieved by the reaction of 4-aminobenzoic acid
with a stoichiometric amount of a calcium base, such as calcium hydroxide or calcium oxide, in
water. The reaction proceeds via a neutralization mechanism, where the acidic carboxylic
group of 4-aminobenzoic acid reacts with the hydroxide ions from the calcium base to form the
calcium salt and water. The resulting calcium 4-aminobenzoate is then isolated by filtration and
dried.

Reaction: 2 C7H7NO2 + Ca(OH)z2 —» Ca(C7HsNO2)2 + 2 H20

Experimental Protocol

Materials and Reagents:

e 4-Aminobenzoic acid (PABA) (C7H7NO2)
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e Calcium hydroxide (Ca(OH)z) or Calcium oxide (CaO)[1]
e Deionized water
o Ethanol (for washing)

Equipment:

Magnetic stirrer with heating plate
o Beakers and Erlenmeyer flasks

o Graduated cylinders

e Buchner funnel and filter paper

e Vacuum flask

e Drying oven

e pH meter or pH indicator paper

e Spatula and weighing balance
Procedure:

¢ Dissolution of 4-Aminobenzoic Acid: In a 250 mL beaker, dissolve 10.0 g of 4-aminobenzoic
acid in 100 mL of deionized water. Heat the mixture gently to approximately 60-70 °C while
stirring to facilitate dissolution. 4-aminobenzoic acid is slightly soluble in water at room
temperature, but its solubility increases with temperature.

e Preparation of Calcium Hydroxide Slurry: In a separate 100 mL beaker, prepare a slurry of
calcium hydroxide by suspending a stoichiometric amount in 50 mL of deionized water. For
10.0 g (0.0729 mol) of 4-aminobenzoic acid, the required amount of calcium hydroxide
(molar mass: 74.093 g/mol ) is 2.70 g (0.0364 mol).

e Reaction: Slowly add the calcium hydroxide slurry to the heated 4-aminobenzoic acid
solution while stirring continuously. The reaction is an acid-base neutralization and may be
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slightly exothermic.

Completion of Reaction: Continue stirring the reaction mixture at 60-70 °C for 1-2 hours to
ensure the reaction goes to completion. Monitor the pH of the solution; it should be close to
neutral (pH 7-8) upon completion.

Cooling and Precipitation: Allow the reaction mixture to cool slowly to room temperature. As
the solution cools, calcium 4-aminobenzoate will precipitate out as a solid. For maximum
yield, the mixture can be further cooled in an ice bath for 30 minutes.

Isolation of the Product: Collect the precipitated solid by vacuum filtration using a Buchner
funnel.

Washing: Wash the collected solid with a small amount of cold deionized water to remove
any unreacted starting materials or soluble impurities. Follow this with a wash using a small
amount of cold ethanol to aid in drying.

Drying: Dry the purified calcium 4-aminobenzoate in a drying oven at 80-100 °C until a
constant weight is achieved.

Characterization: The final product should be a white to off-white crystalline powder.[2]
Characterize the synthesized compound by determining its melting point and using
spectroscopic technigues such as FTIR and NMR to confirm its identity and purity. The
molecular weight of calcium 4-aminobenzoate is 312.33 g/mol .[1][3]

Data Presentation
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Parameter Value
Reactants

4-Aminobenzoic Acid 10.0g¢g
Calcium Hydroxide 2.70¢
Deionized Water 150 mL

Reaction Conditions

Temperature 60-70 °C

Reaction Time 1-2 hours

Product

Theoretical Yield 11.38¢g

Appearance White to off-white crystalline powder
Molecular Formula C14H12CaN204[1][3]

Molecular Weight 312.33 g/mol [1][3]

Safety Precautions

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

Handle all chemicals in a well-ventilated fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Use caution when heating the reaction mixture.

Diagrams
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Caption: Experimental workflow for the synthesis of calcium 4-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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